2-[(12-ethyl-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide

• Molecular Formula: C22H25N3O2S3
• Molecular Weight: 459.7 g/mol
• IUPAC Name: 2-[(12-ethyl-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraen-3-yl)sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C22H25N3O2S3/c1-5-22(3)10-14-16(11-27-22)30-20-18(14)19(24-21(25-20)28-4)29-12-17(26)23-15-9-7-6-8-13(15)2/h6-9H,5,10-12H2,1-4H3,(H,23,26)
• InChI Key: RRJNKOBMQYGAOW-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC2=C(CO1)SC3=C2C(=NC(=N3)SC)SCC(=O)NC4=CC=CC=C4C)C

Description

• This compound is a complex organic molecule with a unique structure. It contains both sulfur and nitrogen atoms, making it interesting for various applications.
• The name itself provides insights into its composition: it consists of an acetamide group (N-(2-methylphenyl)acetamide) linked to a bicyclic system containing sulfur and nitrogen atoms.
• The compound’s synthesis and applications have attracted scientific interest due to its potential biological activities.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One possible route includes the assembly of the bicyclic core followed by functionalization.

Reaction Conditions: Specific reaction conditions depend on the synthetic strategy chosen. Researchers may use radical-based or other methodologies.

Industrial Production: While industrial-scale production details are proprietary, laboratories can produce this compound using scalable methods.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: For example, boronic esters can be functionalized using transition metal-catalyzed cross-coupling reactions.

Major Products: The specific products depend on the reaction conditions and functional groups present. These could include modified acetamide derivatives or other substituted compounds.

Scientific Research Applications

Chemistry: Researchers explore its reactivity, stereochemistry, and applications in asymmetric synthesis.

Biology: Investigating its interactions with biological molecules (enzymes, receptors) and potential medicinal properties.

Medicine: Assessing its pharmacological effects, toxicity, and potential therapeutic applications.

Industry: Possible applications in materials science, catalysis, or drug development.

Mechanism of Action

• The compound’s mechanism of action likely involves interactions with specific biological targets (e.g., enzymes, receptors).
• Further studies are needed to elucidate its precise mode of action and pathways involved.

Comparison with Similar Compounds

Uniqueness: Its complex structure sets it apart from simpler compounds.

Similar Compounds: While I don’t have a specific list, related molecules may include other acetamides, sulfur-containing heterocycles, or nitrogen-containing bicyclic systems.

Remember that this compound’s research is ongoing, and new findings may emerge